REACTION_CXSMILES
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[NH2:1][CH2:2][CH2:3][C:4]1[C:12]2[C:7](=[CH:8][CH:9]=[CH:10][CH:11]=2)[NH:6][CH:5]=1.[O:13]1[C:17]2[CH:18]=[CH:19][C:20]([CH:22]=O)=[CH:21][C:16]=2[CH2:15][CH2:14]1.C(O)(C(F)(F)F)=O.C(=O)(O)[O-].[Na+]>C1(C)C=CC=CC=1.C(Cl)Cl>[O:13]1[C:17]2[CH:18]=[CH:19][C:20]([CH:22]3[C:5]4[NH:6][C:7]5[C:12](=[CH:11][CH:10]=[CH:9][CH:8]=5)[C:4]=4[CH2:3][CH2:2][NH:1]3)=[CH:21][C:16]=2[CH2:15][CH2:14]1 |f:3.4|
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Name
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Quantity
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32.4 g
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Type
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reactant
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Smiles
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NCCC1=CNC2=CC=CC=C12
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Name
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Quantity
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30 g
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Type
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reactant
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Smiles
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O1CCC2=C1C=CC(=C2)C=O
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Name
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Quantity
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1 L
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Type
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solvent
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Smiles
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C1(=CC=CC=C1)C
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Name
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saturated aqueous solution
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Quantity
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1 L
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Type
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reactant
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Smiles
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C([O-])(O)=O.[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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The resulting mixture was stirred at rt for 16 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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This compound was prepared
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Type
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TEMPERATURE
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Details
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under reflux for 4 hours
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Duration
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4 h
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Type
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CUSTOM
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Details
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After removal of 4 mL of water and evaporation of toluene
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Type
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EXTRACTION
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Details
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After extraction with CH2Cl2
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Type
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DRY_WITH_MATERIAL
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Details
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drying over magnesium sulfate (MgSO4)
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Type
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CUSTOM
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Details
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the organic solution was evaporated in vacuo
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Type
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CUSTOM
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Details
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Recrystallization from CH2Cl2/iPr2O (diisopropyl ether) (2:30)
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Reaction Time |
16 h |
Name
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Type
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product
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Smiles
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O1CCC2=C1C=CC(=C2)C2NCCC=1C3=CC=CC=C3NC21
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Type | Value | Analysis |
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YIELD: PERCENTYIELD | 80% |
Source
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Open Reaction Database (ORD) |
Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |